Cas no 51699-44-6 (1,3-Propanediol, 1-(3-methoxyphenyl)-)

1,3-Propanediol, 1-(3-methoxyphenyl)- structure
51699-44-6 structure
Product Name:1,3-Propanediol, 1-(3-methoxyphenyl)-
CAS No:51699-44-6
MF:C10H14O3
MW:182.216363430023
CID:361625
PubChem ID:69798883
Update Time:2025-04-19

1,3-Propanediol, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(3-methoxyphenyl)-
    • 1-(3-methoxyphenyl)propane-1,3-diol
    • SCHEMBL6490320
    • SY348520
    • (S)-1-(3-Methoxyphenyl)-1,3-propanediol
    • 51699-44-6
    • DTXSID80741368
    • (3,4-methoxyphenyl)-1,3-propanediol
    • 2249964-35-8
    • Inchi: 1S/C10H14O3/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7,10-12H,5-6H2,1H3
    • InChI Key: CSQLZSYIVJXCRZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C=1)OC)CCO

Computed Properties

  • Exact Mass: 182.09432
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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